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Compound of Interest

Compound Name: Ethyl glycidyl ether

Cat. No.: B1294449 Get Quote

Application Note: This document provides a comprehensive protocol for the safe handling,

storage, and disposal of ethyl glycidyl ether (EGE), intended for researchers, scientists, and

drug development professionals. Adherence to these guidelines is critical to minimize risks

associated with the use of this chemical.

Quantitative Data
The following table summarizes the key quantitative data for ethyl glycidyl ether. It is
important to note that as of the date of this document, specific Occupational Exposure Limits

(OELs) for ethyl glycidyl ether have not been established by OSHA (Occupational Safety and

Health Administration), NIOSH (National Institute for Occupational Safety and Health), or

ACGIH (American Conference of Governmental Industrial Hygienists) in the United States.[1]

Therefore, it is imperative to handle this chemical with a high degree of caution and minimize

all potential exposures.
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Property Value

Chemical Formula C₅H₁₀O₂

CAS Number 4016-11-9

Molecular Weight 102.13 g/mol

Appearance Colorless liquid

Boiling Point 128-130.3 °C

Flash Point 47 °C (116.6 °F)

Specific Gravity 0.940 - 0.95

Vapor Density 3.52

Vapor Pressure 11.9 - 31.5 mmHg at 25°C

OSHA PEL None Established

NIOSH REL None Established

ACGIH TLV None Established

Experimental Protocols
Protocol for Handling and Use of Ethyl Glycidyl Ether
This protocol outlines the necessary steps for safely handling and using ethyl glycidyl ether in
a laboratory setting.

Materials:

Ethyl glycidyl ether

Appropriate laboratory glassware and equipment

Chemical fume hood

Personal Protective Equipment (PPE):
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Safety goggles (chemical splash-proof)

Face shield (recommended)

Solvent-resistant gloves (e.g., Neoprene, Viton®, Barrier®)

Lab coat

Eyewash station and safety shower

Spill kit (see Section 2.3)

Procedure:

Risk Assessment: Before beginning any work, conduct a thorough risk assessment for the

planned experiment, considering the quantities of ethyl glycidyl ether to be used and the

specific manipulations involved.

Engineering Controls: All handling of ethyl glycidyl ether must be performed in a certified

chemical fume hood to minimize inhalation exposure. Ensure the fume hood is functioning

correctly before starting work.

Personal Protective Equipment (PPE):

Don appropriate PPE before handling the chemical. Safety goggles and a lab coat are

mandatory. A face shield and solvent-resistant gloves are highly recommended.

Inspect gloves for any signs of degradation or perforation before use.

Chemical Handling:

Transport containers of ethyl glycidyl ether in a secondary container to prevent spills.

Dispense the liquid carefully, avoiding splashing. Use a funnel or other appropriate

dispensing aid.

Keep containers tightly closed when not in use to prevent the release of vapors.

Waste Disposal:
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Dispose of all ethyl glycidyl ether waste, including contaminated materials (e.g., gloves,

absorbent pads), in a designated hazardous waste container.

Label the waste container clearly as "Hazardous Waste: Ethyl Glycidyl Ether".

Follow all institutional and local regulations for hazardous waste disposal.

Decontamination:

After handling, thoroughly wash hands and any exposed skin with soap and water.

Clean any contaminated surfaces with an appropriate solvent and then with soap and

water.

Protocol for Storage of Ethyl Glycidyl Ether
Proper storage of ethyl glycidyl ether is crucial to prevent accidents and maintain chemical

integrity.

Materials:

Original, tightly sealed container of ethyl glycidyl ether

Designated flammable liquid storage cabinet

Secondary containment tray

Procedure:

Storage Location: Store ethyl glycidyl ether in a cool, dry, and well-ventilated area.

Flammable Liquid Cabinet: The storage location should be a designated flammable liquid

storage cabinet.

Ignition Sources: Keep away from heat, sparks, open flames, and other sources of ignition.

"No Smoking" signs should be prominently displayed in the storage area.

Incompatible Materials: Store ethyl glycidyl ether away from strong oxidizing agents, acids,

and bases.
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Container: Keep the container tightly closed and in its original packaging.

Secondary Containment: Place the container in a secondary containment tray to capture any

potential leaks.

Inventory: Maintain an accurate inventory of all stored ethyl glycidyl ether.

Protocol for Spill and Exposure Response
This protocol provides a step-by-step guide for responding to spills and exposures involving

ethyl glycidyl ether.

Materials:

Spill kit containing:

Absorbent material (e.g., vermiculite, sand, or commercial absorbent pads)

Non-sparking scoop and brush

Sealable waste container

Personal Protective Equipment (as listed in 2.1)

Eyewash station and safety shower

Spill Response Procedure:

Evacuate: Immediately evacuate all non-essential personnel from the spill area.

Ventilate: If it is safe to do so, increase ventilation in the area by opening sashes in the fume

hood.

Contain:

Don the appropriate PPE from the spill kit.

Contain the spill using absorbent materials from the spill kit.
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For larger spills, create a dike around the spill to prevent it from spreading.

Absorb:

Cover the spill with absorbent material.

Using a non-sparking scoop and brush, carefully collect the absorbed material.

Dispose: Place the contaminated absorbent material into a sealable waste container and

label it as "Hazardous Waste: Ethyl Glycidyl Ether Spill Debris".

Decontaminate: Clean the spill area with a suitable solvent, followed by soap and water.

Report: Report the spill to the appropriate safety personnel at your institution.

Exposure Response Procedure:

Inhalation:

Move the affected person to fresh air immediately.

If breathing is difficult, administer oxygen.

If breathing has stopped, begin artificial respiration.

Seek immediate medical attention.

Skin Contact:

Immediately remove contaminated clothing.

Flush the affected skin with copious amounts of water for at least 15 minutes.

Wash the area with soap and water.

Seek medical attention if irritation persists.

Eye Contact:

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.benchchem.com/product/b1294449?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1294449?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Immediately flush the eyes with large amounts of water for at least 15 minutes, lifting the

upper and lower eyelids occasionally.

Remove contact lenses if present and easy to do so.

Seek immediate medical attention.

Ingestion:

Do NOT induce vomiting.

Rinse the mouth with water.

If the person is conscious, have them drink one or two glasses of water.

Seek immediate medical attention.

Mandatory Visualization
The following diagram illustrates the logical workflow for the safe handling of ethyl glycidyl
ether.
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Start: Prepare for Handling Ethyl Glycidyl Ether

1. Conduct Risk Assessment

End: Procedure Completed Safely

End: Emergency Protocol Activated

2. Don Appropriate PPE
(Goggles, Gloves, Lab Coat)

3. Work in a Certified
Chemical Fume Hood

4. Handle EGE with Care
(Avoid Splashing, Keep Closed)

Spill or Exposure Occurs?

5. Dispose of Waste Properly
(Designated Hazardous Waste)

6. Decontaminate Work Area
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No

Activate Spill Response Protocol
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Activate Exposure Response Protocol

Yes (Exposure)
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Safe Handling Workflow for Ethyl Glycidyl Ether
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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